Cas no 158262-76-1 (Pentanenitrile, 2-(2(3H)-benzothiazolylidene)-4,4-dimethyl-3-oxo-)

• Product Name: Pentanenitrile, 2-(2(3H)-benzothiazolylidene)-4,4-dimethyl-3-oxo-
• CAS No: 158262-76-1
• MF: C₁₄H₁₄N₂OS
• MW: 258.338761806488
• MDL: MFCD00171009
• CID: 1336371
• PubChem ID: 135752109
• Update Time: 2025-05-22

Pentanenitrile, 2-(2(3H)-benzothiazolylidene)-4,4-dimethyl-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Pentanenitrile, 2-(2(3H)-benzothiazolylidene)-4,4-dimethyl-3-oxo-
• (Z)-2-(1,3-benzothiazol-2-yl)-3-hydroxy-4,4-dimethylpent-2-enenitrile
• 2-[(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4,4-dimethyl-3-oxopentanenitrile
• SCHEMBL14079780
• MFCD00171009
• AKOS022168576
• 158262-76-1
• 2-(3-HYDROBENZOTHIAZOL-2-YLIDENE)-4,4-DIMETHYL-3-OXOPENTANENITRILE
• MS-10798

• MDL： MFCD00171009
• Inchi： 1S/C14H14N2OS/c1-14(2,3)12(17)9(8-15)13-16-10-6-4-5-7-11(10)18-13/h4-7,17H,1-3H3/b12-9-
• InChI Key： XJWIWRBXJQNIIT-XFXZXTDPSA-N
• SMILES： S1C2C=CC=CC=2N=C1/C(/C#N)=C(/C(C)(C)C)\O

Computed Properties

• Exact Mass: 258.08282
• Monoisotopic Mass: 258.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• PSA: 52.89

Additional information on Pentanenitrile, 2-(2(3H)-benzothiazolylidene)-4,4-dimethyl-3-oxo-

Pentanenitrile, 2-(2(3H)-benzothiazolylidene)-4,4-dimethyl-3-oxo- (CAS No. 158262-76-1): A Comprehensive Overview

Pentanenitrile, 2-(2(3H)-benzothiazolylidene)-4,4-dimethyl-3-oxo- (CAS No. 158262-76-1) is an intriguing organic compound that has garnered attention in various research and industrial applications. This compound, characterized by its unique benzothiazole and nitrile functional groups, plays a significant role in fields such as material science, pharmaceuticals, and organic synthesis. Its molecular structure, combining a benzothiazolylidene moiety with a pentanenitrile backbone, offers versatile reactivity and potential for diverse applications.

The chemical properties of Pentanenitrile, 2-(2(3H)-benzothiazolylidene)-4,4-dimethyl-3-oxo- make it a valuable intermediate in synthetic chemistry. Researchers have explored its use in the development of fluorescent dyes, organic semiconductors, and pharmaceutical precursors. The presence of the benzothiazole ring enhances its electronic properties, making it suitable for applications in optoelectronic devices and sensors. Additionally, the nitrile group provides a reactive site for further chemical modifications, enabling the synthesis of more complex molecules.

One of the most exciting aspects of Pentanenitrile, 2-(2(3H)-benzothiazolylidene)-4,4-dimethyl-3-oxo- is its potential in green chemistry and sustainable synthesis. With increasing global focus on environmentally friendly processes, this compound's ability to participate in catalytic reactions and atom-efficient transformations aligns with modern trends. Its derivatives have been investigated for their role in photocatalysis and energy storage, addressing some of the most pressing challenges in renewable energy and environmental remediation.

In the pharmaceutical industry, Pentanenitrile, 2-(2(3H)-benzothiazolylidene)-4,4-dimethyl-3-oxo- has shown promise as a building block for bioactive molecules. The benzothiazole scaffold is known for its presence in drugs with antimicrobial, anti-inflammatory, and anticancer properties. Researchers are actively exploring its potential in designing novel therapeutic agents, particularly in the context of drug discovery and precision medicine.

The market for Pentanenitrile, 2-(2(3H)-benzothiazolylidene)-4,4-dimethyl-3-oxo- is evolving, driven by advancements in chemical synthesis and material science. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the growing demand from research institutions and industries. Its applications in advanced materials and nanotechnology further highlight its commercial potential, particularly in regions with strong R&D infrastructure.

For researchers and professionals seeking high-quality Pentanenitrile, 2-(2(3H)-benzothiazolylidene)-4,4-dimethyl-3-oxo-, it is essential to source the compound from reputable suppliers. Key considerations include purity levels, storage conditions, and handling protocols to ensure optimal performance in experiments and industrial processes. The compound's stability under various conditions and compatibility with other chemicals are critical factors for its successful application.

In conclusion, Pentanenitrile, 2-(2(3H)-benzothiazolylidene)-4,4-dimethyl-3-oxo- (CAS No. 158262-76-1) represents a versatile and valuable compound with wide-ranging applications. Its unique structural features and reactivity make it a focal point in organic chemistry, material science, and pharmaceutical research. As scientific advancements continue, the potential uses of this compound are expected to expand, offering new opportunities for innovation and discovery.